![molecular formula C21H19N3O2 B2540064 N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide CAS No. 1421473-42-8](/img/structure/B2540064.png)
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, also known as FNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. FNA is a synthetic molecule that has been developed through a complex process of chemical synthesis.
Scientific Research Applications
Photochromic Properties
Research into naphthofurans, which share a structural resemblance to N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, has demonstrated their potential in developing photochromic materials. Studies on similar compounds have shown that modifications in their structure can lead to significant differences in their photochromic behavior, such as changes in color persistence upon UV irradiation. This suggests that this compound could be explored for applications in smart windows, data storage, and photo-switching devices due to its potential photochromic properties (Aiken et al., 2014).
Pharmacological Potential
The pharmacological evaluation of heterocyclic compounds related to this compound has indicated their potential in various biological activities. For example, studies on derivatives have shown promising results in toxicity assessments, tumor inhibition, and analgesic and anti-inflammatory effects. This underscores the possibility of exploring such compounds in medicinal chemistry for developing new therapeutic agents (Faheem, 2018).
Synthesis and Biological Evaluation
The synthetic versatility of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus, which are structurally related to the compound , has been demonstrated, along with their biological evaluation against various microbial strains. Such studies highlight the potential of these compounds in the development of new antibacterial and antifungal agents, suggesting similar research avenues for this compound (El-Wahab et al., 2011).
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2/c1-24-19(20-10-5-11-26-20)13-17(23-24)14-22-21(25)12-16-8-4-7-15-6-2-3-9-18(15)16/h2-11,13H,12,14H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVRWDQSAJGKZSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.